![molecular formula C23H29N3O6 B251018 Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate](/img/structure/B251018.png)
Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate, also known as MPTB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTB belongs to the class of benzoylphenylurea derivatives and is synthesized using a multi-step process.
Mechanism of Action
The mechanism of action of Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine site on tubulin, which prevents the formation of microtubules. This disrupts the normal cell division process, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anticancer properties, this compound has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can improve cognitive function.
Advantages and Limitations for Lab Experiments
Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate has several advantages for lab experiments, including its potent anticancer activity, its ability to inhibit cell migration and invasion, and its anti-inflammatory and analgesic effects. However, this compound has some limitations, including its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research on Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate. One area of research is the development of new analogs of this compound with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the potential use of this compound in combination with other anticancer agents to enhance its efficacy. Finally, the development of new drug delivery systems for this compound could improve its bioavailability and increase its therapeutic potential.
Conclusion
This compound, or this compound, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has shown potent anticancer activity, anti-inflammatory and analgesic effects, and the ability to improve cognitive function. While this compound has some limitations, there are several future directions for research that could enhance its therapeutic potential.
Synthesis Methods
The synthesis of Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate involves a multi-step process that starts with the reaction of 4-methylpiperazine with 3,4,5-trimethoxybenzoyl chloride to form 4-(4-methylpiperazin-1-yl)-3,4,5-trimethoxybenzoyl chloride. This intermediate compound is then reacted with methyl 4-aminobenzoate in the presence of a base to form this compound. The final compound is obtained after purification using column chromatography.
Scientific Research Applications
Methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate has been the subject of significant scientific research due to its potential therapeutic applications. One of the primary areas of research has been its use as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in the metastasis of cancer.
Properties
Molecular Formula |
C23H29N3O6 |
---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
methyl 4-(4-methylpiperazin-1-yl)-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate |
InChI |
InChI=1S/C23H29N3O6/c1-25-8-10-26(11-9-25)18-7-6-15(23(28)32-5)12-17(18)24-22(27)16-13-19(29-2)21(31-4)20(14-16)30-3/h6-7,12-14H,8-11H2,1-5H3,(H,24,27) |
InChI Key |
YDAKGAFTAHSFTI-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.